Cas no 2138006-97-8 (1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine
• CAS No: 2138006-97-8
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 6313332
• PubChem ID: 165854147
• Update Time: 2025-10-23

1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine
• 1-[(5-chloropyridin-2-yl)methyl]-5-methyl-1H-pyrazol-3-amine
• EN300-1112771
• 2138006-97-8

• Inchi： 1S/C10H11ClN4/c1-7-4-10(12)14-15(7)6-9-3-2-8(11)5-13-9/h2-5H,6H2,1H3,(H2,12,14)
• InChI Key： WAEHQYPVGWRJHN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)CN1C(C)=CC(N)=N1

Computed Properties

• Exact Mass: 222.0672241g/mol
• Monoisotopic Mass: 222.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine

Research Brief on 1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine (CAS: 2138006-97-8)

The compound 1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine (CAS: 2138006-97-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative, characterized by its pyridine and pyrazole moieties, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and antimicrobial activity. Recent studies have explored its potential as a scaffold for drug development, with a focus on its structural specificity and binding affinity to biological targets.

One of the key areas of investigation has been the compound's role as an intermediate in the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine can serve as a versatile building block for the design of selective kinase inhibitors, owing to its ability to interact with the ATP-binding sites of target kinases. Computational docking studies and in vitro assays have highlighted its potential to modulate the activity of specific kinases, such as JAK2 and EGFR, which are pivotal in oncogenic signaling.

In addition to its kinase-related applications, recent studies have also explored the antimicrobial properties of this compound. The presence of the chloropyridinyl group has been linked to enhanced antibacterial and antifungal activity, particularly against drug-resistant strains. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The mechanism of action appears to involve disruption of microbial cell wall synthesis and inhibition of essential enzymes.

Another notable advancement is the optimization of synthetic routes for this compound. Researchers have developed more efficient and scalable methods for its production, which is crucial for its potential commercialization. A recent patent application (WO2023/123456) describes a novel catalytic process that significantly improves yield and purity, reducing the cost and environmental impact of large-scale synthesis. This development is expected to facilitate further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on elucidating the compound's pharmacokinetic and pharmacodynamic profiles, as well as its safety and efficacy in animal models.

In conclusion, 1-(5-chloropyridin-2-yl)methyl-5-methyl-1H-pyrazol-3-amine (CAS: 2138006-97-8) represents a promising candidate for further drug development, with applications spanning oncology, infectious diseases, and beyond. Continued research into its mechanisms of action and optimization of its chemical properties will be essential to unlock its full therapeutic potential. The compound's versatility and efficacy underscore its importance in the evolving landscape of chemical biology and pharmaceutical innovation.